Cas no 899943-27-2 (ethyl 1-(2-methylphenyl)-4-(2-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(2-methylphenyl)-4-(2-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899943-27-2
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 5488870
• Update Time: 2025-06-10

ethyl 1-(2-methylphenyl)-4-(2-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-methylphenyl)-4-[(2-methylphenyl)methoxy]-6-oxopyridazine-3-carboxylate
• ethyl 1-(2-methylphenyl)-4-(2-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C22H22N2O4/c1-4-27-22(26)21-19(28-14-17-11-7-5-9-15(17)2)13-20(25)24(23-21)18-12-8-6-10-16(18)3/h5-13H,4,14H2,1-3H3
• InChI Key： LOWJXSOKGLOSAU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1OCC1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on ethyl 1-(2-methylphenyl)-4-(2-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

Recent Advances in the Study of Ethyl 1-(2-methylphenyl)-4-(2-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS: 899943-27-2)

The compound ethyl 1-(2-methylphenyl)-4-(2-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS: 899943-27-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridazine core and substituted phenyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of this compound to enhance its bioactivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that increases yield and purity while reducing byproducts. The researchers employed a multi-step process involving condensation, cyclization, and esterification, achieving a final product with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have highlighted the compound's potential as an anti-inflammatory agent. Research conducted at the University of Cambridge (2024) revealed that ethyl 1-(2-methylphenyl)-4-(2-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate exhibits potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The compound's selectivity for COX-2 over COX-1 suggests a favorable safety profile, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another groundbreaking study from the National Institutes of Health (NIH) explored the compound's potential in oncology. The research team found that the molecule induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. This finding opens new avenues for developing targeted therapies for cancers with dysregulated PI3K signaling, such as breast and prostate cancer. The study also noted that the compound's pharmacokinetic properties, including its oral bioavailability and half-life, make it a viable candidate for further drug development.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed. Ongoing research is focusing on structural analogs and prodrug strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a therapeutic agent.

In conclusion, ethyl 1-(2-methylphenyl)-4-(2-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate represents a promising candidate in the fields of anti-inflammatory and anticancer drug development. Recent advancements in its synthesis, mechanistic understanding, and pharmacological evaluation underscore its potential. Future research should prioritize addressing the remaining challenges to facilitate its transition from the lab to the clinic.